Cas no 1350759-94-2 (Ethyl 2-bromo-5-ethoxy-4-methylbenzoate)

• Product Name: Ethyl 2-bromo-5-ethoxy-4-methylbenzoate
• CAS No: 1350759-94-2
• MF: C₁₂H₁₅BrO₃
• MW: 287.149703264236
• CID: 2126139
• Update Time: 2023-08-03

Ethyl 2-bromo-5-ethoxy-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-bromo-5-ethoxy-4-methylbenzoate
• IIGUGQIJQXUSRL-UHFFFAOYSA-N
• Benzoicacid,2-bromo-5-ethoxy-4-methyl-,ethylester
• Benzoic acid, 2-bromo-5-ethoxy-4-methyl-, ethyl ester
• Ethyl 2-bromo-5-ethoxy-4-methylbenzoate

• Inchi： 1S/C12H15BrO3/c1-4-15-11-7-9(12(14)16-5-2)10(13)6-8(11)3/h6-7H,4-5H2,1-3H3
• InChI Key： IIGUGQIJQXUSRL-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C=C1C(=O)OCC)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 232
• Topological Polar Surface Area: 35.5